Cas no 2580188-16-3 (5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid)
5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2580188-16-3
- EN300-27723837
- 5-{[(benzyloxy)carbonyl]amino}-4-methylpyridine-3-carboxylic acid
- 5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid
-
- Inchi: 1S/C15H14N2O4/c1-10-12(14(18)19)7-16-8-13(10)17-15(20)21-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,20)(H,18,19)
- InChI Key: SOMLGHMXERHKGK-UHFFFAOYSA-N
- SMILES: O(C(NC1C=NC=C(C(=O)O)C=1C)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 286.09535693g/mol
- Monoisotopic Mass: 286.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 88.5Ų
5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27723837-1g |
5-{[(benzyloxy)carbonyl]amino}-4-methylpyridine-3-carboxylic acid |
2580188-16-3 | 1g |
$541.0 | 2023-09-10 | ||
| Enamine | EN300-27723837-5g |
5-{[(benzyloxy)carbonyl]amino}-4-methylpyridine-3-carboxylic acid |
2580188-16-3 | 5g |
$1572.0 | 2023-09-10 | ||
| Enamine | EN300-27723837-10g |
5-{[(benzyloxy)carbonyl]amino}-4-methylpyridine-3-carboxylic acid |
2580188-16-3 | 10g |
$2331.0 | 2023-09-10 | ||
| Enamine | EN300-27723837-0.05g |
5-{[(benzyloxy)carbonyl]amino}-4-methylpyridine-3-carboxylic acid |
2580188-16-3 | 95.0% | 0.05g |
$455.0 | 2025-03-20 | |
| Enamine | EN300-27723837-0.1g |
5-{[(benzyloxy)carbonyl]amino}-4-methylpyridine-3-carboxylic acid |
2580188-16-3 | 95.0% | 0.1g |
$476.0 | 2025-03-20 | |
| Enamine | EN300-27723837-0.25g |
5-{[(benzyloxy)carbonyl]amino}-4-methylpyridine-3-carboxylic acid |
2580188-16-3 | 95.0% | 0.25g |
$498.0 | 2025-03-20 | |
| Enamine | EN300-27723837-0.5g |
5-{[(benzyloxy)carbonyl]amino}-4-methylpyridine-3-carboxylic acid |
2580188-16-3 | 95.0% | 0.5g |
$520.0 | 2025-03-20 | |
| Enamine | EN300-27723837-1.0g |
5-{[(benzyloxy)carbonyl]amino}-4-methylpyridine-3-carboxylic acid |
2580188-16-3 | 95.0% | 1.0g |
$541.0 | 2025-03-20 | |
| Enamine | EN300-27723837-2.5g |
5-{[(benzyloxy)carbonyl]amino}-4-methylpyridine-3-carboxylic acid |
2580188-16-3 | 95.0% | 2.5g |
$1063.0 | 2025-03-20 | |
| Enamine | EN300-27723837-5.0g |
5-{[(benzyloxy)carbonyl]amino}-4-methylpyridine-3-carboxylic acid |
2580188-16-3 | 95.0% | 5.0g |
$1572.0 | 2025-03-20 |
5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid
Comprehensive Overview of 5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid (CAS No. 2580188-16-3)
5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid (CAS No. 2580188-16-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, belongs to the pyridine carboxylic acid family, which is known for its versatile applications in drug development and material science. The presence of both a benzyloxycarbonylamino group and a carboxylic acid moiety makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential role as a building block for small molecule inhibitors and protease inhibitors, which are critical in treating various diseases.
In recent years, the demand for high-purity chemical intermediates like 5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound's unique structure allows for selective modifications, making it a favorite among medicinal chemists. For instance, its pyridine ring can participate in hydrogen bonding and π-π stacking interactions, which are essential for binding to biological targets. Additionally, the carboxylic acid group provides a handle for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability.
The synthesis of 5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid typically involves multi-step organic reactions, including protection-deprotection strategies to ensure the integrity of functional groups. One common approach is the Boc protection of the amino group, followed by benzyloxycarbonylation and subsequent hydrolysis to yield the desired product. The purity of the final compound is often verified using techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring it meets the stringent requirements of pharmaceutical applications.
From an industrial perspective, 5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid is produced under controlled conditions to minimize impurities and by-products. Manufacturers adhere to Good Manufacturing Practices (GMP) to guarantee consistency and safety. This is particularly important given the compound's potential use in clinical trials and drug formulations. The global market for such intermediates is projected to grow, fueled by increasing R&D investments in oncology, neurodegenerative diseases, and infectious diseases.
Beyond pharmaceuticals, 5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid has found applications in agrochemical research and material science. Its ability to act as a ligand or chelating agent makes it useful in designing metal-organic frameworks (MOFs) and catalysts. Furthermore, its stability under various conditions allows for its use in high-throughput screening assays, where it serves as a reference standard or a control compound.
For researchers and procurement specialists, understanding the storage conditions and handling protocols of 5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid is crucial. The compound is typically stored in a cool, dry place, away from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed information on its physical and chemical properties, including solubility, melting point, and potential hazards, ensuring safe laboratory practices.
In conclusion, 5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid (CAS No. 2580188-16-3) is a multifaceted compound with broad applications in drug discovery, material science, and beyond. Its structural features and synthetic versatility make it a valuable asset for researchers aiming to develop next-generation therapeutics and functional materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.
2580188-16-3 (5-{(benzyloxy)carbonylamino}-4-methylpyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)